Cas no 2229512-34-7 (2,2-difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid
• CAS No: 2229512-34-7
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6335343
• PubChem ID: 165722384
• Update Time: 2025-07-19

2,2-difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid
• EN300-1957970
• 2229512-34-7

• Inchi： 1S/C11H12F2O3/c1-7-3-4-8(5-9(7)16-2)6-11(12,13)10(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： NEAIYMCBOHDWAC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(C)=C(C=1)OC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid (CAS No. 2229512-34-7)

2,2-Difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid (CAS No. 2229512-34-7) is a fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and methoxy-methylphenyl groups enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity or improving metabolic stability.

The compound's molecular structure features a propanoic acid backbone substituted with a 3-methoxy-4-methylphenyl group and two fluorine atoms at the alpha position. This configuration contributes to its polarity and reactivity, making it valuable for synthetic chemistry. Recent studies highlight its role in developing fluorinated analogs of known drugs, addressing challenges like bioavailability and target selectivity. The CAS No. 2229512-34-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in R&D.

In the context of green chemistry, 2,2-difluoro-3-(3-methoxy-4-methylphenyl)propanoic acid aligns with trends toward sustainable fluorination methods. Scientists are investigating eco-friendly synthesis routes to reduce hazardous byproducts. Questions like "How to synthesize fluorinated propanoic acids efficiently?" or "What are the applications of difluoro aromatic acids?" dominate academic forums, underscoring the compound's interdisciplinary appeal.

From a commercial perspective, suppliers list this compound under high-purity grades for research use. Its stability under ambient conditions and compatibility with common solvents (e.g., DMSO, ethanol) make it practical for lab-scale experiments. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, with users often searching for "HPLC methods for fluorinated carboxylic acids" or "NMR shifts of difluoro propanoic derivatives."

Future directions for CAS No. 2229512-34-7 may include its integration into peptide mimetics or small-molecule inhibitors, leveraging the electron-withdrawing effect of fluorine to fine-tune binding affinity. As the demand for fluorine-containing pharmaceuticals rises (e.g., in oncology or CNS diseases), this compound's versatility positions it as a key intermediate. Collaborative efforts between academia and industry could further unlock its potential, addressing queries like "How does fluorination impact drug half-life?"—a hot topic in medicinal chemistry.